Cas no 64415-83-4 (Cyclopropene, 1-ethenyl-)

Cyclopropene, 1-ethenyl- structure

Product name:Cyclopropene, 1-ethenyl-

CAS No:64415-83-4

MF:C₅H₆

MW:66.10114

CID:1682052

PubChem ID:10964395

Cyclopropene, 1-ethenyl- Chemical and Physical Properties

Names and Identifiers

- Cyclopropene, 1-ethenyl-
- 1-ethenylcyclopropene
- 64415-83-4
- DTXSID20449917
- vinylcyclopropene
- Inchi： InChI=1S/C5H6/c1-2-5-3-4-5/h2-3H,1,4H2
- InChI Key： CIRQLHNCULZPSO-UHFFFAOYSA-N
- SMILES： C=CC1=CC1

Computed Properties

Exact Mass: 66.04698
Monoisotopic Mass: 66.0469501914g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 5
Rotatable Bond Count: 1
Complexity: 78
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

Cyclopropene, 1-ethenyl- Related Literature

1. A highly diastereoselective one-pot three-component 1,3-dipolar cycloaddition of cyclopropenes with azomethine ylides generated from 11H-indeno[1,2-b]-quinoxalin-11-ones

A. S. Filatov,N. A. Knyazev,M. N. Ryazantsev,V. V. Suslonov,A. G. Larina,A. P. Molchanov,R. R. Kostikov,V. M. Boitsov,A. V. Stepakov Org. Chem. Front. 2018 5 595
2. Photolysis of diarylvinylcyclopropenes for the construction of 1-methylene-8a-aryl-1,8a-dihydroazulene skeletons

Fang-Fang Yu,Wang-Gui Yang,Min Shi Chem. Commun. 2009 1392
3. 3-Ethynylcyclopropene: a highly suspicious crystal structure

Steven S. Wesolowski,Jason M. Gonzales,Paul v. R. Schleyer,Henry F. Schaefer III Chem. Commun. 1999 439
4. Photolysis of diarylvinylcyclopropenes for the construction of 1-methylene-8a-aryl-1,8a-dihydroazulene skeletons

Fang-Fang Yu,Wang-Gui Yang,Min Shi Chem. Commun. 2009 1392
5. Photolysis of diarylvinylcyclopropenes for the construction of 1-methylene-8a-aryl-1,8a-dihydroazulene skeletons

Fang-Fang Yu,Wang-Gui Yang,Min Shi Chem. Commun. 2009 1392
6. The first transition metal complex containing a co-ordinated vinylcyclopropene and its photochemical ring expansion to give an η4-cyclobutadiene ligand

Richard C. Hemond,Russell P. Hughes J. Chem. Soc. Chem. Commun. 1988 319
7. Stepwise transition metal promoted ring expansion reactions of vinylcyclopropenes to give cyclopentadienes and cyclohexa-2,4-dienones. The first example of a 1-metallacyclohexa-2,4-diene complex, {[Pt–CH2–CHC(Ph)–C(Ph)C(Ph)](PPh3)2}

Norman A. Grabowski,Russell P. Hughes,B. Scott Jaynes,Arnold L. Rheingold J. Chem. Soc. Chem. Commun. 1986 1694
8. Stepwise transition metal promoted ring expansion reactions of vinylcyclopropenes to give cyclopentadienes and cyclohexa-2,4-dienones. The first example of a 1-metallacyclohexa-2,4-diene complex, {[Pt–CH2–CHC(Ph)–C(Ph)C(Ph)](PPh3)2}

Norman A. Grabowski,Russell P. Hughes,B. Scott Jaynes,Arnold L. Rheingold J. Chem. Soc. Chem. Commun. 1986 1694
9. Metallabenzenes and metallabenzenoids

L. James Wright Dalton Trans. 2006 1821
10. Regioselective ring-opening and dimerisation of methyl 3,3-dimethylcyclopropenecarboxylate

Mark S. Baird,Helmi H. Hussain,William Clegg J. Chem. Soc. Perkin Trans. 1 1987 1609